Cas no 2034514-13-9 (4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide)

• Product Name: 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide
• CAS No: 2034514-13-9
• MF: C₁₇H₂₄N₄O₄S
• MW: 380.461862564087
• CID: 5866726
• PubChem ID: 92065182
• Update Time: 2025-06-14

4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)-2,3-dioxopiperazine-1-carboxamide
• 4-ethyl-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]-2,3-dioxopiperazine-1-carboxamide
• 2034514-13-9
• 4-ethyl-N-[2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl]-2,3-dioxopiperazine-1-carboxamide
• AKOS026687811
• F6353-5785

• Inchi： 1S/C17H24N4O4S/c1-2-19-4-5-21(16(23)15(19)22)17(24)18-11-14(13-3-8-25-12-13)20-6-9-26-10-7-20/h3,8,12,14H,2,4-7,9-11H2,1H3,(H,18,24)
• InChI Key： FFCLAPWSLBEKMN-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=COC=C1)CNC(N1C(C(N(CC)CC1)=O)=O)=O

Computed Properties

• Exact Mass: 380.15182643g/mol
• Monoisotopic Mass: 380.15182643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 111Ų

Additional information on 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide

Recent Advances in the Study of 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide (CAS: 2034514-13-9)

The compound 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide (CAS: 2034514-13-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a furan ring, a thiomorpholine moiety, and a dioxopiperazine core, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound for drug development.

One of the key areas of research has been the investigation of this compound's role as a modulator of specific biological pathways. Preliminary findings suggest that it may interact with enzymes involved in inflammatory and oncogenic processes, making it a candidate for the development of novel anti-inflammatory and anti-cancer therapies. The thiomorpholine and dioxopiperazine components are believed to contribute to its binding affinity and selectivity, which are critical for its pharmacological activity.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide derivatives to enhance their bioactivity and reduce potential side effects. The study employed computational modeling and high-throughput screening to identify the most promising analogs, which exhibited improved potency and selectivity in vitro. These findings underscore the potential of this compound as a scaffold for further drug discovery efforts.

Another significant development is the exploration of this compound's pharmacokinetic profile. Studies have demonstrated favorable absorption and distribution properties, with moderate metabolic stability. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently investigating formulation strategies, such as nanoparticle encapsulation, to address these limitations and improve its therapeutic index.

In addition to its potential therapeutic applications, 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide has also been studied for its role in chemical biology. Its ability to selectively bind to certain protein targets makes it a valuable tool for probing biological pathways and understanding disease mechanisms. This dual utility as both a therapeutic agent and a research tool highlights its versatility and importance in the field.

Looking ahead, ongoing research aims to further elucidate the molecular interactions of this compound and its derivatives, with the goal of translating these findings into clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate. The continued exploration of its pharmacological properties and optimization of its chemical structure will be critical in realizing its full potential.

In conclusion, 4-ethyl-N-2-(furan-3-yl)-2-(thiomorpholin-4-yl)ethyl-2,3-dioxopiperazine-1-carboxamide (CAS: 2034514-13-9) represents a promising area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated bioactivity make it a compelling candidate for further investigation and development. As research progresses, this compound may pave the way for new therapeutic strategies and deepen our understanding of complex biological systems.